Cas no 37040-43-0 (3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid)

• Product Name: 3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid
• CAS No: 37040-43-0
• MF: C₁₀H₉F₃N₂O₄
• MW: 278.184673070908
• MDL: MFCD01240395
• CID: 322281
• PubChem ID: 2764344
• Update Time: 2025-06-07

3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((2-Nitro-4-(trifluoromethyl)phenyl)amino)propanoic acid
• 3-[2-nitro-4-(trifluoroMethyl)anilino]propanoic acid
• 3-[2-Nitro-4-(trifluoromethyl)anilino]-propanoic acid
• nitrotrifluoromethylanilinopropanoicacid
• DTXSID70377413
• Z86357579
• J-510374
• AKOS000425358
• SCHEMBL8612145
• 3-(2-nitro-4-(trifluoromethyl)phenylamino)propanoic acid
• N-[2-nitro-4-(trifluoromethyl)phenyl]-beta-alanine
• 37040-43-0
• 3-(2-Nitro-4-trifluoromethylphenylamino)propionic acid
• MFCD01240395
• FT-0639358
• EU-0084801
• EN300-14298
• SR-01000117515
• 3-{[2-nitro-4-(trifluoromethyl)phenyl]amino}propanoic acid
• 7Y-0714
• SR-01000117515-1
• STK661572
• DB-022140
• G29881
• AG-205/36981001
• 3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid

• MDL： MFCD01240395
• Inchi： 1S/C10H9F3N2O4/c11-10(12,13)6-1-2-7(8(5-6)15(18)19)14-4-3-9(16)17/h1-2,5,14H,3-4H2,(H,16,17)
• InChI Key： FRTPACJKQFUDEY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])NCCC(=O)O)(F)F

Computed Properties

• Exact Mass: 278.05100
• Monoisotopic Mass: 278.05144126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Melting Point: 128-131°
• PSA: 95.15000
• LogP: 3.09640

3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid

Introduction to 3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid (CAS No. 37040-43-0)

3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid (CAS No. 37040-43-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro group and a trifluoromethyl group, which contribute to its distinct chemical properties and potential biological activities.

The chemical structure of 3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid consists of an anilino moiety attached to a propanoic acid backbone, with the nitro and trifluoromethyl groups providing additional functional groups. These functional groups play crucial roles in the compound's reactivity and its interactions with biological systems. The presence of the trifluoromethyl group, in particular, is known to enhance the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold for drug design.

Recent studies have highlighted the potential applications of 3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid in various therapeutic areas. One notable area of research is its use as a lead compound for the development of anti-inflammatory drugs. The nitro group in the molecule can act as an electron-withdrawing group, which may modulate the activity of enzymes involved in inflammatory pathways. Additionally, the trifluoromethyl group can enhance the compound's ability to cross cell membranes, thereby improving its bioavailability and efficacy.

In the context of cancer research, 3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid has shown promise as a potential anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways. The unique combination of functional groups in the molecule may also contribute to its ability to overcome drug resistance, a common challenge in cancer therapy.

Beyond its therapeutic applications, 3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid has been explored for its use in diagnostic imaging. The trifluoromethyl group can be labeled with radioisotopes, making the compound suitable for positron emission tomography (PET) imaging. This application could provide valuable insights into disease progression and treatment response, particularly in oncology and neurodegenerative disorders.

The synthesis of 3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid involves several well-established chemical reactions. One common approach is to start with 2-nitro-4-trifluoromethylaniline and undergo a series of transformations to introduce the propanoic acid moiety. The synthetic route can be optimized to achieve high yields and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

In terms of safety and handling, it is important to note that while 3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid is not classified as a hazardous material, proper precautions should be taken during its synthesis and use. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future prospects for 3-2-Nitro-4-(trifluoromethyl)anilinopropanoic Acid are promising. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic and diagnostic uses. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.